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Compound of Interest

Compound Name: 5-Amino-3-chloropicolinic acid
CAS No.: 1256810-46-4
Cat. No.: B577811
Get Quote
Abstract

This document provides a detailed guide to the analytical methodologies for the comprehensive
characterization of 5-Amino-3-chloropicolinic acid. As a crucial building block in
pharmaceutical synthesis, its purity, structure, and physicochemical properties must be
rigorously established. This application note outlines protocols for chromatographic,
spectroscopic, and spectrometric techniques, offering insights into the rationale behind
experimental choices to ensure robust and reliable results.

Introduction

5-Amino-3-chloropicolinic acid is a substituted picolinic acid derivative with significant
applications in medicinal chemistry and drug development. The precise characterization of this
molecule is paramount for ensuring the quality, safety, and efficacy of active pharmaceutical
ingredients (APIs) derived from it. This guide presents a multi-faceted analytical approach,
combining orthogonal techniques to provide a complete profile of the compound.
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The structural formula and key properties of 5-Amino-3-chloropicolinic acid are provided
below[1]:

e Molecular Formula: CeHsCIN202[1]
e Molecular Weight: 172.57 g/mol [1]

e |[UPAC Name: 5-amino-3-chloropyridine-2-carboxylic acid[1]

Chromatographic Analysis for Purity and
Quantification

Chromatographic techniques are essential for assessing the purity of 5-Amino-3-
chloropicolinic acid and for quantifying it in various matrices. High-Performance Liquid
Chromatography (HPLC) is the primary method of choice due to its versatility and sensitivity.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is particularly well-suited for separating 5-Amino-3-
chloropicolinic acid from potential impurities. The choice of column, mobile phase, and
detector is critical for achieving optimal separation and detection.

Rationale for Method Selection: A C18 column is commonly used for its hydrophobic stationary
phase, which effectively retains the moderately polar analyte.[2][3] An acidic mobile phase is
employed to suppress the ionization of the carboxylic acid group, leading to better peak shape
and retention.[4] UV detection is appropriate as the pyridine ring and associated chromophores
absorb in the UV region.

Experimental Workflow for HPLC Analysis
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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